2,3,5,6-Tetrafluoro-4-methoxybenzonitrile
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Organic synthesis
The presence of the nitrile group (C≡N) and the methoxy group (OCH3) makes 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile a valuable building block for organic synthesis. The nitrile group can be readily converted to various functional groups, while the methoxy group can participate in different chemical reactions. This versatility allows researchers to synthesize complex organic molecules with potential applications in pharmaceuticals, materials science, and other fields.
Medicinal chemistry
The fluorine atoms on the benzene ring can enhance the binding properties of a molecule with biological targets. This property makes 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile a potential candidate for developing new drugs. Researchers might explore its use in areas like cancer treatment, antibiotic development, or central nervous system disorders.
Material science
Fluorinated aromatic compounds are known for their unique properties, including thermal stability, chemical resistance, and specific interactions with light. 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile could be a building block for novel polymers with desirable characteristics for applications in electronics, optoelectronics, or functional materials [].
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